Cas no 371206-14-3 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide)
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-chlorophenoxy)acetamide
- N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide
-
- Inchi: 1S/C24H21ClN2O3/c25-19-8-11-21(12-9-19)30-16-23(28)26-20-10-13-22-18(15-20)7-4-14-27(22)24(29)17-5-2-1-3-6-17/h1-3,5-6,8-13,15H,4,7,14,16H2,(H,26,28)
- InChI Key: ZZJCPUZSGBNNHX-UHFFFAOYSA-N
- SMILES: C(NC1C=CC2=C(C=1)CCCN2C(=O)C1=CC=CC=C1)(=O)COC1=CC=C(Cl)C=C1
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2040-0356-2μmol |
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide |
371206-14-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2040-0356-5μmol |
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide |
371206-14-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2040-0356-10μmol |
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide |
371206-14-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2040-0356-20μmol |
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide |
371206-14-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2040-0356-1mg |
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide |
371206-14-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2040-0356-2mg |
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide |
371206-14-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2040-0356-3mg |
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide |
371206-14-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2040-0356-4mg |
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide |
371206-14-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2040-0356-5mg |
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide |
371206-14-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2040-0356-10mg |
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide |
371206-14-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide: A Comprehensive Overview
The compound N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide, identified by the CAS number 371206-14-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides and features a tetrahydroquinoline backbone substituted with a benzoyl group and a 4-chlorophenoxyacetyl moiety. The structure of this molecule is characterized by its aromatic rings and amide functional groups, which contribute to its unique chemical properties.
Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery. The presence of the benzoyl group in this compound enhances its lipophilicity, potentially improving its bioavailability when used as a pharmacological agent. Additionally, the 4-chlorophenoxyacetyl group introduces electronic and steric effects that can influence the molecule's interaction with biological targets. These features make N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide a promising candidate for further exploration in medicinal chemistry.
The synthesis of this compound involves multi-step organic reactions. Key steps include the formation of the tetrahydroquinoline ring system and subsequent substitution reactions to introduce the benzoyl and 4-chlorophenoxyacetyl groups. Researchers have optimized these steps to achieve high yields and purity levels. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to characterize the compound accurately.
In terms of pharmacological activity, recent findings suggest that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory processes. This makes it a potential lead compound for anti-inflammatory drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in vitro models, indicating its potential role in treating conditions such as neurodegenerative diseases or cancer.
The application of computational chemistry tools has provided deeper insights into the molecular interactions of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide. Molecular docking studies have revealed favorable binding affinities towards specific protein targets, which could be exploited for therapeutic interventions. These computational approaches have also facilitated the design of analogs with improved pharmacokinetic profiles.
From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on determining its biodegradability under various environmental conditions. Results indicate that under aerobic conditions, the compound undergoes microbial degradation through hydrolytic cleavage of the amide bond and subsequent mineralization.
In conclusion, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide represents a valuable addition to the library of bioactive compounds with diverse applications in medicine and chemistry. Its unique structure and promising biological activities warrant further investigation into its therapeutic potential and environmental fate.
371206-14-3 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-chlorophenoxy)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)